Cas no 94470-67-4 ((+/-)-Cromakalim)

• Product Name: (+/-)-Cromakalim
• CAS No: 94470-67-4
• MF: C₁₆H₁₈N₂O₃
• MW: 286.325724124908
• CID: 827210
• PubChem ID: 24891962
• Update Time: 2025-09-23

(+/-)-Cromakalim Chemical and Physical Properties

Names and Identifiers

• CROMAKALIM
• (+/-)-Cromakalim
• (±)-Cromakalim
• cromakalim (BRL 34915)
• (±)-trans-6-Cyano-3,4-dihydro-2,2-dimethyl-4-(2-oxopyrrolidin-1-yl)-2H-1-benzopyran-3-ol
• 2H-1-Benzopyran-6-carbonitrile, 3,4-dihydro-3-hydroxy-2,2-dimethyl-4-(2-oxo-1-pyrrolidinyl)-, trans-(±)- (ZCI)
• rel-(3R,4S)-3,4-Dihydro-3-hydroxy-2,2-dimethyl-4-(2-oxo-1-pyrrolidinyl)-2H-1-benzopyran-6-carbonitrile (ACI)
• 2H-1-Benzopyran-6-carbonitrile, 3,4-dihydro-3-hydroxy-2,2-dimethyl-4-(2-oxo-1-pyrrolidinyl)-, trans-
• BRL 34915
• MeSH ID: D019806
• Cromakalim, (3R-trans)-Isomer
• DTXSID80861136
• CHEMBL49035
• HMS3369L14
• CHEBI:3921
• NS00125529
• (+)-Cromakalim
• 94535-51-0
• 3-hydroxy-2,2-dimethyl-4-(2-oxopyrrolidin-1-yl)chroman-6-carbonitrile
• 3-hydroxy-2,2-dimethyl-4-(2-oxopyrrolidin-1-yl)-3,4-dihydrochromene-6-carbonitrile
• CAS_94535-50-9
• BRD-A76093993-001-01-8
• 94470-67-4
• SCHEMBL3312760
• (-)-Cromakalim;BRL 38227
• BDBM86251
• GTPL2413
• 2H-Benzopyran-6-carbonitrile, 3,4-dihydro-3-hydroxy-2,2-dimethyl-4-(2-oxo-1-pyrrolidinyl)-
• DB-057507
• 3-Hydroxy-2,2-dimethyl-4-(2-oxo-1-pyrrolidinyl)-6-chromanecarbonitrile #
• HMS3267D04
• CROMAKALIM (-)
• BRL 38226
• NSC_93504
• 3-Hydroxy-2,2-dimethyl-4-(2-oxopyrrolidin-1-yl)-3,4-dihydro-2H-1-benzopyran-6-carbonitrile
• 2H-1-Benzopyran-6-carbonitrile, 3,4-dihydro-3-hydroxy-2,2-dimethyl-4-(2-oxo-1-pyrrolidinyl)-, (3R-trans)-
• 2H-1-BENZOPYRAN-6-CARBONITRILE, 3,4-DIHYDRO-3-HYDROXY-2,2-DIMETHYL-4-(2-OXO-1-PYRROLIDINYL)-, (3R,4S)-REL-
• AKOS030255268
• F82193
• (3R-trans)-Cromakalim

• MDL： MFCD00133201
• Inchi： 1S/C16H18N2O3/c1-16(2)15(20)14(18-7-3-4-13(18)19)11-8-10(9-17)5-6-12(11)21-16/h5-6,8,14-15,20H,3-4,7H2,1-2H3/t14-,15+/m0/s1
• InChI Key： TVZCRIROJQEVOT-LSDHHAIUSA-N
• SMILES： O[C@H]1C(C)(C)OC2C=CC(=CC=2[C@@H]1N1CCCC1=O)C#N

Computed Properties

• Exact Mass: 286.13200
• Monoisotopic Mass: 286.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6A^2
• XLogP3: 0.8

Experimental Properties

• Color/Form: White fine crystals
• Density: 1.3±0.1 g/cm3
• Melting Point: 242-244°C
• Boiling Point: 482.3±45.0 °C at 760 mmHg
• Flash Point: 245.5±28.7 °C
• Refractive Index: 1.615
• Solubility: Chloroform (Slightly), Methanol (Slightly, Heated)
• PSA: 73.56000
• LogP: 1.69158
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

(+/-)-Cromakalim Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans 2,2-dimethyl-1-benzopyrans